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Compound of Interest

Compound Name: 2-Hydroxy-5-nitrobenzonitrile

Cat. No.: B1279109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and biological activities of 2-Hydroxy-5-nitrobenzonitrile. The information is intended for

researchers, scientists, and professionals involved in drug development and other chemical

research fields.

Core Chemical Properties
2-Hydroxy-5-nitrobenzonitrile is a nitroaromatic compound with the chemical formula

C₇H₄N₂O₃. It is also known by other names such as 2-cyano-4-nitrophenol. This compound is a

solid at room temperature and presents as a light yellow to light brown solid.

Physical and Chemical Data Summary
A summary of the key quantitative data for 2-Hydroxy-5-nitrobenzonitrile is presented in the

table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₇H₄N₂O₃ [1][2]

Molecular Weight 164.12 g/mol [1][2]

Melting Point 190-194 °C [2]

Boiling Point 345 °C at 760 mmHg [2]

Flash Point 162 °C [2]

Appearance Light yellow to light brown solid [3]

pKa 3.97 ± 0.22 (Predicted) [3]

CAS Number 39835-09-1 [1][2]

Spectroscopic Data
While detailed spectra are best obtained from dedicated databases, the following table

summarizes the expected spectroscopic characteristics for 2-Hydroxy-5-nitrobenzonitrile
based on its functional groups.

Spectroscopic Technique Expected Peaks/Signals

¹H NMR
Aromatic protons in the range of δ 7.0-8.5 ppm,

hydroxyl proton signal.

¹³C NMR

Aromatic carbons, nitrile carbon (~115-120

ppm), carbon bearing the hydroxyl group, and

carbon bearing the nitro group.

FTIR (cm⁻¹)

~3200-3600 (O-H stretch, broad), ~3000-3100

(aromatic C-H stretch), ~2220-2260 (C≡N

stretch), ~1500-1550 and ~1300-1350 (NO₂

asymmetric and symmetric stretch).[4][5][6]

Experimental Protocols
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Detailed experimental protocols for the synthesis and purification of 2-Hydroxy-5-
nitrobenzonitrile are not widely published. However, based on standard organic chemistry

procedures for analogous compounds, a reliable synthetic and purification workflow can be

proposed.[7][8]

Proposed Synthesis of 2-Hydroxy-5-nitrobenzonitrile
A plausible synthetic route involves the nitration of 2-hydroxybenzonitrile.

Materials:

2-Hydroxybenzonitrile

Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃)

Ice

Deionized Water

Ethanol (for recrystallization)

Standard laboratory glassware (round-bottom flask, dropping funnel, beaker, etc.)

Magnetic stirrer and hotplate

Buchner funnel and filter paper

Methodology:

Dissolution: In a round-bottom flask, dissolve 2-hydroxybenzonitrile in concentrated sulfuric

acid at 0 °C with stirring.

Nitration: Slowly add a pre-cooled mixture of concentrated nitric acid and concentrated

sulfuric acid dropwise to the flask, maintaining the temperature below 10 °C.

Reaction: Continue stirring the mixture at 0-5 °C for 1-2 hours.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1279109?utm_src=pdf-body
https://www.benchchem.com/product/b1279109?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Guide_2_Amino_4_methoxy_5_nitrobenzonitrile.pdf
https://www.benchchem.com/product/b1279109
https://www.benchchem.com/product/b1279109?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quenching: Carefully pour the reaction mixture onto crushed ice with stirring.

Precipitation and Filtration: Allow the precipitate to form and then collect the solid product by

vacuum filtration using a Buchner funnel.

Washing: Wash the collected solid with cold deionized water until the filtrate is neutral.

Drying: Dry the crude product in a desiccator or a vacuum oven at a low temperature.

Purification of 2-Hydroxy-5-nitrobenzonitrile
Purification of the crude product can be achieved through recrystallization.

Materials:

Crude 2-Hydroxy-5-nitrobenzonitrile

Ethanol

Deionized Water

Erlenmeyer flasks

Hotplate

Buchner funnel and filter paper

Methodology:

Dissolution: Dissolve the crude product in a minimum amount of hot ethanol in an

Erlenmeyer flask.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove

them.

Crystallization: Slowly add hot deionized water to the hot ethanol solution until the solution

becomes slightly turbid. Then, add a small amount of hot ethanol to redissolve the precipitate

and allow the solution to cool slowly to room temperature, followed by cooling in an ice bath

to induce crystallization.
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Filtration: Collect the purified crystals by vacuum filtration.

Drying: Dry the crystals in a desiccator or vacuum oven.

Mandatory Visualizations
Synthesis Workflow
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Caption: Proposed workflow for the synthesis and purification of 2-Hydroxy-5-
nitrobenzonitrile.

Biological Activity and Signaling Pathways
2-Hydroxy-5-nitrobenzonitrile has been identified as a potent inhibitor of xanthine oxidase.

Xanthine oxidase is a key enzyme in purine metabolism, catalyzing the oxidation of

hypoxanthine to xanthine and then to uric acid.[9][10] Inhibition of this enzyme is a common

therapeutic strategy for conditions like gout, which is caused by an overproduction of uric acid.

[9] The compound has also been noted for its potential immunomodulatory and antimicrobial

activities. The antimicrobial mechanism of nitro-containing compounds often involves the

enzymatic reduction of the nitro group within microbial cells to produce reactive nitrogen

species that can damage cellular components.
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Caption: General mechanism of xanthine oxidase inhibition by 2-Hydroxy-5-nitrobenzonitrile.

Safety Information
2-Hydroxy-5-nitrobenzonitrile is harmful if swallowed, in contact with skin, or if inhaled. It

causes skin and serious eye irritation. Appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn when handling this chemical.

Work should be conducted in a well-ventilated area or a fume hood. For detailed safety

information, refer to the Safety Data Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Hydroxy-5-nitrobenzonitrile | C7H4N2O3 | CID 11116377 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2-Hydroxy-5-nitrobenzonitrile | 39835-09-1 [sigmaaldrich.com]

3. 2-Hydroxy-5-nitrobenzonitrile | 39835-09-1 [chemicalbook.com]

4. azooptics.com [azooptics.com]

5. FTIR Spectrum Analysis--Meaning and Application of Each Peak | Universal Lab Blog
[universallab.org]

6. ejournal.upi.edu [ejournal.upi.edu]

7. benchchem.com [benchchem.com]

8. 2-Hydroxy-5-nitrobenzonitrile | 39835-09-1 | Benchchem [benchchem.com]

9. Novel Reversible Inhibitors of Xanthine Oxidase Targeting the Active Site of the Enzyme -
PubMed [pubmed.ncbi.nlm.nih.gov]

10. Xanthine oxidase inhibitory study of eight structurally diverse phenolic compounds - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Hydroxy-5-
nitrobenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279109#2-hydroxy-5-nitrobenzonitrile-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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